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Compound of Interest

Compound Name: (2-methyl-2-phenylpropyl) acetate

Cat. No.: B098411 Get Quote

An In-depth Technical Guide on the Chemical Properties of (2-methyl-2-phenylpropyl)
acetate

Abstract
(2-methyl-2-phenylpropyl) acetate, also known as neophyl acetate, is an organic ester with

significant applications in the fragrance, flavoring, and pharmaceutical industries.[1][2] This

technical guide provides a comprehensive overview of its chemical and physical properties,

detailed experimental protocols for its synthesis, and an examination of its role as a key

intermediate in the production of Fexofenadine HCl.[2] All quantitative data is presented in

tabular format for clarity, and key experimental workflows are visualized using Graphviz

diagrams. This document is intended for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
(2-methyl-2-phenylpropyl) acetate is a colorless to pale yellow liquid with a characteristic

sweet, floral, and fruity fragrance.[1][2] It is insoluble in water but soluble in organic solvents

such as alcohols.[1][2][3] Its stability under typical conditions makes it a versatile ingredient in

various formulations.[1]
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Property Value Source(s)

IUPAC Name
(2-methyl-2-phenylpropyl)

acetate
N/A

Synonyms

Neophyl acetate, Acetic Acid

(2-Methyl-2-Phenylpropyl)

Ester

[1][4]

CAS Number 18755-52-7 [1][2][5][6][7]

Molecular Formula C12H16O2 [1][5][6][7]

Molecular Weight 192.26 g/mol [1][5][7]

Appearance Colorless to pale yellow liquid [1][2]

Odor Sweet, floral, and fruity [1]

Density
Approximately 0.998 - 1.02

g/cm³
[3][4]

Boiling Point
256.8 °C to 267 °C at 760

mmHg
[3][4]

Flash Point 100.8 °C [3][4]

Refractive Index 1.481 to 1.495 [1][2]

Vapor Pressure 0.0151 mmHg at 25°C [3][4]

Solubility
Insoluble in water; Soluble in

alcohols and organic solvents
[1][2][3]

Purity
≥ 99% (Food, Cosmetic,

Industrial Grade)
[1]

Shelf Life 2 years when stored properly [1]

Storage
Store in a cool, dry place away

from direct sunlight
[1]
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The synthesis of (2-methyl-2-phenylpropyl) acetate can be achieved through several chemo-

catalytic esterification strategies.[5] The choice of method often depends on factors such as

desired yield, purity, and industrial scalability.[5]

Synthesis via Fischer Esterification
A conventional method for synthesizing (2-methyl-2-phenylpropyl) acetate is the Fischer

esterification of neophyl alcohol (2-methyl-2-phenylpropan-1-ol) with acetic acid.[5] This

reaction is typically catalyzed by a strong Brønsted acid.[5]

Experimental Protocol:

Reactants: Neophyl alcohol (1 equivalent) and acetic acid (excess).

Catalyst: 1–5 mol% of sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[5]

Procedure: a. Combine neophyl alcohol, acetic acid, and the acid catalyst in a round-bottom

flask equipped with a reflux condenser. b. Heat the mixture to reflux at temperatures

between 110–120°C.[5] c. Monitor the reaction progress using a suitable analytical technique

(e.g., TLC or GC). d. Upon completion, cool the reaction mixture to room temperature. e.

Neutralize the excess acid with a saturated solution of sodium bicarbonate. f. Extract the

product with an organic solvent (e.g., diethyl ether). g. Wash the organic layer with brine, dry

over anhydrous magnesium sulfate, and filter.

Purification: The crude product is purified by distillation to obtain (2-methyl-2-phenylpropyl)
acetate.[3]
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Fischer Esterification Workflow
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Caption: Fischer Esterification Workflow for (2-methyl-2-phenylpropyl) acetate Synthesis.
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Synthesis via Acylation with Acetic Anhydride
An alternative pathway involves the acylation of 2-methyl-2-phenylpropanol with acetic

anhydride.[5] This method can be facilitated by a catalyst or proceed under catalyst-free

conditions at elevated temperatures.[5]

Experimental Protocol:

Reactants: 2-methyl-2-phenylpropanol (1 equivalent) and acetic anhydride (1-1.5

equivalents).

Catalyst (Optional): An acid catalyst can be used.

Procedure: a. React 2-methyl-2-phenylpropanol with acetic anhydride, with or without a

catalyst.[3] b. The reaction yields the acetate ester and a carboxylic acid byproduct.[5]

Purification: The target product is obtained through distillation and purification of the reaction

mixture.[3]

Synthesis via Friedel-Crafts Alkylation
A patented method describes the synthesis from methallyl acetate and benzene via a Friedel-

Crafts alkylation reaction.[8] This approach has the advantage of shorter reaction steps.[8]

Experimental Protocol:

Reactants: Methallyl acetate and benzene.

Catalyst: A mixed catalyst system of anhydrous ferric chloride (FeCl₃) and anhydrous

aluminum trichloride (AlCl₃).[8]

Procedure: a. In a dry four-necked flask, suspend anhydrous FeCl₃ and AlCl₃ in benzene and

stir at room temperature.[8] b. Cool the mixture to 0–5°C.[8] c. Slowly add a solution of

methallyl acetate in benzene over approximately 1 hour, maintaining the temperature at 0–

5°C.[8] d. Stir vigorously at 0–5°C for 5 hours, then slowly warm to 6–15°C and stir for an

additional 6 hours.[8] e. Quench the reaction by pouring the mixture into ice water and

stirring for 4 hours. f. Separate the layers and extract the aqueous layer with benzene. g.

Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and
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water. h. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the

solvent via rotary evaporation.

Purification: The final product is obtained by vacuum distillation, yielding a colorless,

transparent liquid with a purity of over 97%.[8]

Chemical Reactivity and Applications
The chemical behavior of (2-methyl-2-phenylpropyl) acetate is influenced by both its ester

functional group and the phenyl ring, making it a versatile substrate in synthetic chemistry.[5]

Reduction to 2-methyl-2-phenylpropanol
The ester group can be reduced to the corresponding primary alcohol, 2-methyl-2-

phenylpropanol.[5] This transformation is commonly achieved using a powerful reducing agent

like lithium aluminum hydride (LiAlH₄).[5]

Industrial Applications
Fragrance and Flavoring Agent: Due to its pleasant floral and fruity aroma, it is used in

perfumes, cosmetics, and as a flavoring agent in food.[1] It can add warmth and body to

various fragrance accords.[2]

Pharmaceutical Intermediate: It is a critical intermediate in the multi-step synthesis of

Fexofenadine HCl, a non-sedating antihistamine.[2] It serves as a Stage 5 intermediate in

the "Fexo Chloro" synthesis pathway, where its structure is crucial for building the side-chain

scaffold of the final active pharmaceutical ingredient (API).[2]
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Role in Fexofenadine Synthesis
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Caption: Logical Relationship of (2-methyl-2-phenylpropyl) acetate in Fexofenadine

Synthesis.

Safety and Handling
For the safe handling of (2-methyl-2-phenylpropyl) acetate, the following precautions should

be observed:

Personal Protective Equipment: Wear appropriate protective gloves and safety goggles to

avoid contact with skin and eyes.[3]
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Ventilation: Use in a well-ventilated area to avoid inhaling vapors.[3]

Fire Safety: Keep away from sources of ignition as it is a combustible liquid.[3][9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

The compound is classified with the GHS signal word "Warning" and the hazard statement

H302 (Harmful if swallowed).[10] Standard industrial hygiene and safety practices should be

followed during handling.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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